molecular formula C13H20O2 B13451293 (3E)-4-[(1R,2R,6S)-1,3,3-Trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-one

(3E)-4-[(1R,2R,6S)-1,3,3-Trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-one

Cat. No.: B13451293
M. Wt: 208.30 g/mol
InChI Key: ODMUHAHUBCUABS-AJKHXVQNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3E)-4-[(1R,2R,6S)-1,3,3-Trimethyl-7-oxabicyclo[410]hept-2-yl]-3-buten-2-one is a complex organic compound with a unique bicyclic structure

Properties

Molecular Formula

C13H20O2

Molecular Weight

208.30 g/mol

IUPAC Name

(E)-4-[(1R,2R,6S)-1,3,3-trimethyl-7-oxabicyclo[4.1.0]heptan-2-yl]but-3-en-2-one

InChI

InChI=1S/C13H20O2/c1-9(14)5-6-10-12(2,3)8-7-11-13(10,4)15-11/h5-6,10-11H,7-8H2,1-4H3/b6-5+/t10-,11+,13-/m1/s1

InChI Key

ODMUHAHUBCUABS-AJKHXVQNSA-N

Isomeric SMILES

CC(=O)/C=C/[C@H]1[C@@]2([C@@H](O2)CCC1(C)C)C

Canonical SMILES

CC(=O)C=CC1C(CCC2C1(O2)C)(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3E)-4-[(1R,2R,6S)-1,3,3-Trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-one typically involves multiple steps, including the formation of the bicyclic core and the subsequent functionalization of the butenone moiety. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired stereochemistry and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, utilizing continuous flow reactors to maintain consistent reaction conditions and optimize yield. The use of advanced purification methods, such as chromatography and crystallization, ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(3E)-4-[(1R,2R,6S)-1,3,3-Trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-one undergoes various chemical reactions, including:

    Oxidation: This reaction can introduce additional functional groups or modify existing ones.

    Reduction: This reaction can alter the oxidation state of the compound, affecting its reactivity.

    Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The conditions for these reactions vary but often involve controlled temperatures and specific solvents to facilitate the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce more saturated analogs.

Scientific Research Applications

(3E)-4-[(1R,2R,6S)-1,3,3-Trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-one has several scientific research applications:

    Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

    Biology: It is used in biochemical assays to investigate enzyme interactions and metabolic pathways.

    Medicine: It has potential therapeutic applications, particularly in the development of new drugs targeting specific molecular pathways.

    Industry: It is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (3E)-4-[(1R,2R,6S)-1,3,3-Trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biochemical pathways, leading to various biological effects. The compound’s unique structure allows it to fit into specific binding sites, influencing the activity of its targets.

Comparison with Similar Compounds

Similar Compounds

    (3E)-4-[(1R,2R,6S)-1,3,3-Trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-ol: A hydroxylated analog with different reactivity.

    (3E)-4-[(1R,2R,6S)-1,3,3-Trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-amine: An amine derivative with distinct biological activity.

Uniqueness

The uniqueness of (3E)-4-[(1R,2R,6S)-1,3,3-Trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-one lies in its specific bicyclic structure and the presence of the butenone moiety, which confer unique chemical and biological properties. These features make it a valuable compound for various scientific and industrial applications.

Biological Activity

The compound (3E)-4-[(1R,2R,6S)-1,3,3-trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-one, also known as 4-(1,3,3-trimethyl-7-oxabicyclo[4.1.0]hept-2-yl)-3-buten-2-one, is a bicyclic compound with significant interest in biological research due to its potential therapeutic properties. This article aims to summarize the biological activities associated with this compound, focusing on its pharmacological effects and underlying mechanisms.

Molecular Formula: C13H20O2
Molecular Weight: 208.30 g/mol
CAS Registry Number: 23267-57-4
IUPAC Name: (E)-4-(4,4,6-trimethyl-7-oxabicyclo[4.1.0]heptan-5-yl)but-3-en-2-one

Anticancer Properties

Research has indicated that this compound exhibits anticancer activity , particularly in inhibiting the growth of various cancer cell lines. A study demonstrated that it can induce apoptosis in human breast cancer cells by activating caspase pathways and modulating the expression of Bcl-2 family proteins .

Anti-inflammatory Effects

The compound has shown potential anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests a mechanism that could be beneficial in treating inflammatory diseases .

Antioxidant Activity

In vitro studies have revealed that (3E)-4-[(1R,2R,6S)-1,3,3-trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-one possesses antioxidant properties, which help in scavenging free radicals and reducing oxidative stress in cellular models . This activity may contribute to its protective effects against various oxidative stress-related diseases.

The biological activities of this compound can be attributed to several mechanisms:

  • Apoptosis Induction : The compound activates intrinsic apoptotic pathways leading to cell death in cancer cells.
  • Cytokine Modulation : It modulates signaling pathways that regulate inflammatory responses.
  • Antioxidant Defense : The ability to scavenge free radicals helps maintain cellular redox balance.

Case Study 1: Breast Cancer Cell Lines

In a controlled laboratory setting, (3E)-4-[(1R,2R,6S)-1,3,3-trimethyl-7-oxabicyclo[4.1.0]hept-2-yl]-3-buten-2-one was tested on MCF-7 breast cancer cells. The results indicated a significant reduction in cell viability at concentrations above 10 µM after 24 hours of treatment. The mechanism was linked to the activation of caspase-dependent pathways leading to apoptosis.

Case Study 2: Inflammatory Response

A study involving lipopolysaccharide (LPS)-stimulated macrophages showed that treatment with the compound reduced TNF-alpha levels by approximately 50% compared to untreated controls. This suggests its potential as an anti-inflammatory agent.

Data Summary Table

Biological ActivityEffect ObservedReference
AnticancerInduces apoptosis in breast cancer cells
Anti-inflammatoryReduces TNF-alpha production
AntioxidantScavenges free radicals

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.